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Compound of Interest

Compound Name: Impdh2-IN-2

Cat. No.: B12423708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the detection of Inosine Monophosphate

Dehydrogenase 2 (IMPDH2) expression in cell lysates using Western blotting. IMPDH2 is a

rate-limiting enzyme in the de novo biosynthesis of guanine nucleotides and is implicated in

various cellular processes, including cell proliferation and differentiation.[1] Its expression is

often upregulated in cancerous cells, making it a protein of significant interest in cancer

research and drug development.[2][3]

IMPDH2 Signaling Pathways
IMPDH2 plays a crucial role in cellular metabolism and has been shown to be involved in

several signaling pathways that are critical for cell growth and proliferation. For instance,

IMPDH2 activity is associated with the PI3K/AKT/mTOR and Wnt/β-catenin signaling pathways,

both of which are central to cancer progression.[4] Understanding the expression levels of

IMPDH2 can provide valuable insights into the metabolic state of cells and the activation status

of these key signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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